Cas no 6563-50-4 (9H-Xanthen-9-one, 1,3,5-trimethoxy-)

9H-Xanthen-9-one, 1,3,5-trimethoxy- structure
6563-50-4 structure
Product Name:9H-Xanthen-9-one, 1,3,5-trimethoxy-
CAS No:6563-50-4
MF:C16H14O5
MW:286.279365062714
CID:397770
PubChem ID:11953368
Update Time:2025-04-19

9H-Xanthen-9-one, 1,3,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one, 1,3,5-trimethoxy-
    • 1,3,5-trimethoxyxanthen-9-one
    • 1,3,5-trimethoxy-9H-xanthen-9-one
    • 1,3,5-Trimethoxy-xanthen-9-on
    • 1,3,5-trimethoxy-xanthen-9-one
    • 1,3,5-Trimethoxy-xanthon
    • 1,3,5-trimethoxyxanthone
    • 9H-Xanthen-9-one,1,3,5-trimethoxy
    • DTXSID80474588
    • 6563-50-4
    • RZTTWIXYIUTQIT-UHFFFAOYSA-N
    • BDBM50155432
    • CHEMBL186416
    • SCHEMBL8484364
    • Inchi: 1S/C16H14O5/c1-18-9-7-12(20-3)14-13(8-9)21-16-10(15(14)17)5-4-6-11(16)19-2/h4-8H,1-3H3
    • InChI Key: RZTTWIXYIUTQIT-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2C(C2C(=CC(=CC1=2)OC)OC)=O)OC

Computed Properties

  • Exact Mass: 286.08400
  • Monoisotopic Mass: 286.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 57.90000
  • LogP: 2.97200
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